Tert-butyl 4-cyano-4-(4-methylpyridin-2-yl)piperidine-1-carboxylate

• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: tert-butyl 4-cyano-4-(4-methylpyridin-2-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H23N3O2/c1-13-5-8-19-14(11-13)17(12-18)6-9-20(10-7-17)15(21)22-16(2,3)4/h5,8,11H,6-7,9-10H2,1-4H3
• InChI Key: HFOYDFSLJCPDQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)C2(CCN(CC2)C(=O)OC(C)(C)C)C#N

Description

Tert-butyl 4-cyano-4-(4-methylpyridin-2-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 4-cyanopiperidine-1-carboxylate (15.2 g, 72.3 mmol) and 2-fluoro-4-methylpyridine (9.64 g, 87.0 mmol) was dissolved in 361 mL of THF. The reaction was purged with a stream of nitrogen and cooled to −78° C. To this reaction was added 1.0 M sodium bis(trimethylsilyl)amide in THF (101 mL, 101 mmol), which was stirred for 1 hour. The reaction was warmed to ambient temperature, stirred for 36 hours, and quenched with a saturated ammonium chloride solution. The mixture was extracted with dichloromethane (3×200 mL). The combined organic extracts were dried over sodium sulfate, filtered, concentrated, and subjected to silica gel chromatography eluting with 0-25% EtOAc in hexanes to yield tert-butyl 4-cyano-4-(4-methylpyridin-2-yl)piperidine-1-carboxylate.